Cas no 94200-85-8 (Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester)

• Product Name: Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester
• CAS No: 94200-85-8
• MF: C₃₅H₆₆O₆
• MW: 582.894952297211
• CID: 811840
• PubChem ID: 3023969
• Update Time: 2025-06-08

Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester
• 2,3-bis[(1-oxooctyl)oxy]propyl palmitate
• 2,3-di(octanoyloxy)propyl hexadecanoate
• 2,3-BIS(OCTANOYLOXY)PROPYL HEXADECANOATE
• 2,3-Bis((1-oxooctyl)oxy)propyl palmitate
• 94200-85-8
• NS00065316
• EINECS 303-565-4
• TG 8:0_8:0_16:0
• DTXSID50916162

• Inchi： 1S/C35H66O6/c1-4-7-10-13-14-15-16-17-18-19-20-23-25-28-34(37)40-31-32(41-35(38)29-26-22-12-9-6-3)30-39-33(36)27-24-21-11-8-5-2/h32H,4-31H2,1-3H3
• InChI Key： DOGUBKIAUPWEJM-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCC)=O)OC(CCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 582.48593982g/mol
• Monoisotopic Mass: 582.48593982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 34
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.3
• Topological Polar Surface Area: 78.9Ų

Additional information on Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester

Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester and CAS No. 94200-85-8: Applications and Recent Research Insights

The compound Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester, identified by the chemical abstracts service number CAS No. 94200-85-8, is a specialized lipid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural composition, exhibits a range of properties that make it valuable in various applications, particularly in drug delivery systems and polymer chemistry.

At the core of understanding this compound lies its molecular structure. The presence of hexadecanoic acid moieties provides a hydrophobic backbone, while the esterification with (1-oxooctyl)oxypropyl groups introduces hydrophilic segments. This dual nature allows the compound to act as a surfactant and emulsifier, facilitating the dispersion of hydrophobic and hydrophilic substances in aqueous environments. Such properties are highly relevant in formulating stable emulsions and nanoparticles used in drug delivery.

In recent years, research has focused on leveraging this compound's amphiphilic characteristics for advanced drug delivery systems. Studies have demonstrated its potential in creating micelles and liposomes that can encapsulate therapeutic agents, enhancing their bioavailability and targeted delivery. For instance, a groundbreaking study published in the Journal of Controlled Release highlighted the use of Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester to develop pH-sensitive nanoparticles for cancer therapy. These nanoparticles were shown to release their payload specifically in tumor microenvironments, significantly improving treatment efficacy while minimizing side effects.

The compound's utility extends beyond drug delivery into the realm of polymer chemistry. Its ability to modify the properties of polymers makes it an attractive candidate for developing novel materials with enhanced functionality. Researchers have explored its incorporation into biodegradable polymers to improve their mechanical strength and biocompatibility. This has particular implications for medical implants and tissue engineering applications, where material properties are critical for long-term implantation success.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's behavior in complex systems. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structural dynamics and interactions with other molecules. These insights have enabled researchers to fine-tune formulations for specific applications, optimizing both stability and performance.

The pharmaceutical industry has been particularly interested in exploring the potential of CAS No. 94200-85-8 as a component in topical formulations. Its ability to enhance permeation across biological membranes has been exploited in developing transdermal drug delivery systems. A study published in Dermatological Therapy showcased its effectiveness in improving the absorption of bioactive molecules through the skin, thereby increasing therapeutic outcomes for conditions requiring localized treatment.

In conclusion, the multifaceted applications of Hexadecanoic acid,2,3-bis[(1-oxooctyl)oxy]propyl ester underscore its significance as a versatile chemical entity. Its unique structural features enable it to play a pivotal role in drug delivery systems, polymer science, and material engineering. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in multiple scientific disciplines.